Cas no 2172129-19-8 (2-{1-(tert-butoxy)carbonyl-3-{(tert-butoxy)carbonylamino}-6-methylpiperidin-3-yl}acetic acid)

• Product Name: 2-{1-(tert-butoxy)carbonyl-3-{(tert-butoxy)carbonylamino}-6-methylpiperidin-3-yl}acetic acid
• CAS No: 2172129-19-8
• MF: C₁₈H₃₂N₂O₆
• MW: 372.456485748291
• CID: 5751918
• PubChem ID: 165518559
• Update Time: 2025-11-02

2-{1-(tert-butoxy)carbonyl-3-{(tert-butoxy)carbonylamino}-6-methylpiperidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-[(tert-butoxy)carbonyl]-3-{[(tert-butoxy)carbonyl]amino}-6-methylpiperidin-3-yl}acetic acid
• 2172129-19-8
• EN300-1286724
• 2-{1-(tert-butoxy)carbonyl-3-{(tert-butoxy)carbonylamino}-6-methylpiperidin-3-yl}acetic acid

• Inchi： 1S/C18H32N2O6/c1-12-8-9-18(10-13(21)22,19-14(23)25-16(2,3)4)11-20(12)15(24)26-17(5,6)7/h12H,8-11H2,1-7H3,(H,19,23)(H,21,22)
• InChI Key： ZANVBWJMKFNRIJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C(C)CCC(CC(=O)O)(C1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 372.22603674g/mol
• Monoisotopic Mass: 372.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-(tert-butoxy)carbonyl-3-{(tert-butoxy)carbonylamino}-6-methylpiperidin-3-yl}acetic acid

Comprehensive Guide to 2-{1-(tert-butoxy)carbonyl-3-{(tert-butoxy)carbonylamino}-6-methylpiperidin-3-yl}acetic acid (CAS No. 2172129-19-8)

2-{1-(tert-butoxy)carbonyl-3-{(tert-butoxy)carbonylamino}-6-methylpiperidin-3-yl}acetic acid (CAS No. 2172129-19-8) is a specialized organic compound widely used in pharmaceutical research and development. This compound belongs to the class of piperidine derivatives, which are crucial intermediates in the synthesis of various bioactive molecules. Its unique structure, featuring tert-butoxycarbonyl (Boc) protecting groups, makes it particularly valuable in peptide synthesis and medicinal chemistry.

The CAS No. 2172129-19-8 is a key identifier for researchers and manufacturers looking for high-purity chemical intermediates. The compound's molecular formula and weight, along with its precise structural features, are often scrutinized in drug discovery projects. Recent trends in AI-driven drug design have increased the demand for such well-characterized building blocks, as they enable faster and more efficient synthesis of potential drug candidates.

One of the most significant applications of 2-{1-(tert-butoxy)carbonyl-3-{(tert-butoxy)carbonylamino}-6-methylpiperidin-3-yl}acetic acid is in the development of protease inhibitors. With the growing interest in targeted therapies for viral infections and cancer, this compound has gained attention in pharmaceutical circles. Its Boc-protected amino group allows for selective deprotection during multi-step syntheses, making it ideal for creating complex molecular architectures.

The stability of CAS No. 2172129-19-8 under various conditions has been extensively studied, with particular focus on its behavior in organic solvents commonly used in pharmaceutical manufacturing. Researchers appreciate its compatibility with standard peptide coupling reagents, which simplifies its incorporation into larger molecular frameworks. This characteristic has made it a popular choice for combinatorial chemistry approaches in drug discovery.

In the context of green chemistry initiatives, the synthesis and handling of 2-{1-(tert-butoxy)carbonyl-3-{(tert-butoxy)carbonylamino}-6-methylpiperidin-3-yl}acetic acid have been optimized to minimize environmental impact. Modern production methods emphasize atom economy and reduced waste generation, aligning with the pharmaceutical industry's sustainability goals. These advancements have been particularly relevant given the increased focus on ESG (Environmental, Social, and Governance) factors in chemical manufacturing.

The global market for pharmaceutical intermediates like CAS No. 2172129-19-8 has seen steady growth, driven by the expansion of contract research organizations (CROs) and biotech startups. Quality control standards for such compounds have become increasingly stringent, with emphasis on HPLC purity and spectroscopic characterization. These quality parameters are critical for researchers working on FDA submissions and other regulatory approvals.

Recent advancements in cryogenic storage and handling protocols have improved the shelf-life and usability of 2-{1-(tert-butoxy)carbonyl-3-{(tert-butoxy)carbonylamino}-6-methylpiperidin-3-yl}acetic acid. These developments are particularly important for pharmaceutical companies engaged in long-term stability studies and formulation development. The compound's compatibility with various lyophilization techniques has further enhanced its utility in drug product development.

From a intellectual property perspective, CAS No. 2172129-19-8 has been featured in numerous patent applications related to innovative therapeutic agents. Its structural versatility allows for the creation of novel chemical entities with potential applications in treating neurological disorders and metabolic diseases. The compound's patent landscape reflects the pharmaceutical industry's ongoing interest in piperidine-based scaffolds for drug development.

The analytical characterization of 2-{1-(tert-butoxy)carbonyl-3-{(tert-butoxy)carbonylamino}-6-methylpiperidin-3-yl}acetic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide crucial structural confirmation and purity assessment, which are essential for quality assurance in pharmaceutical applications. The availability of comprehensive analytical data sheets for this compound facilitates its adoption in research programs worldwide.

Looking ahead, the demand for specialized intermediates like CAS No. 2172129-19-8 is expected to grow in parallel with advancements in personalized medicine and biologics development. The compound's role in creating targeted molecular probes and diagnostic agents positions it as a valuable tool in modern biomedical research. Its applications in chemical biology studies further underscore its importance in understanding disease mechanisms at the molecular level.